An In-depth Technical Guide to 4-Bromo-3-fluorobenzeneboronic Acid
An In-depth Technical Guide to 4-Bromo-3-fluorobenzeneboronic Acid
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of 4-Bromo-3-fluorobenzeneboronic acid, a key reagent in modern synthetic chemistry. It details the compound's properties, safety and handling protocols, and its significant applications, particularly in the realm of drug discovery and materials science.
Compound Identification and Properties
4-Bromo-3-fluorobenzeneboronic acid is an organoboron compound widely utilized as a building block in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions.
Table 1: Chemical and Physical Properties
| Property | Value | References |
| CAS Number | 374790-97-3 | [1][2][3][4] |
| Molecular Formula | C₆H₅BBrFO₂ | [1][2][3][4] |
| Molecular Weight | 218.82 g/mol | [1][3][4] |
| IUPAC Name | (4-bromo-3-fluorophenyl)boronic acid | [2][3] |
| Appearance | White to pale brown powder | [2] |
| Melting Point | >300°C | [1] |
| Boiling Point | 314.6°C at 760 mmHg | [1] |
| Density | 1.75 g/cm³ | [1] |
| Purity | ≥94.0% (HPLC, Titration) | [2] |
| SMILES | OB(O)C1=CC=C(Br)C(F)=C1 | [2][3] |
| InChI Key | ACLQPRPXJMWADE-UHFFFAOYSA-N | [1][2][3] |
Safety and Handling
Proper handling of 4-Bromo-3-fluorobenzeneboronic acid is essential in a laboratory setting. This compound is classified as hazardous and requires appropriate personal protective equipment (PPE) and engineering controls.
Table 2: GHS Hazard and Precautionary Statements
| Category | Statement | References |
| Hazard Class | Acute toxicity, Oral (Category 4) | [1] |
| Skin irritation (Category 2) | [1] | |
| Eye irritation (Category 2) | [1] | |
| Specific target organ toxicity – single exposure (Category 3), Respiratory system | [5] | |
| Signal Word | Warning | [5] |
| Hazard Statements | H302: Harmful if swallowed. | [5] |
| H315: Causes skin irritation. | [5] | |
| H319: Causes serious eye irritation. | [5] | |
| H335: May cause respiratory irritation. | [5] | |
| Precautionary Statements | P261: Avoid breathing dust/fume/gas/mist/vapors/spray. | [1] |
| P280: Wear protective gloves/protective clothing/eye protection/face protection. | [1] | |
| P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. | [6] | |
| P302+P352: IF ON SKIN: Wash with plenty of water. | [1] | |
| P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. | [7] | |
| Storage | P403+P233: Store in a well-ventilated place. Keep container tightly closed. | [1] |
| P405: Store locked up. | [1] |
Always consult the full Safety Data Sheet (SDS) before use.[5][8] Work in a well-ventilated fume hood and use standard PPE, including safety goggles, gloves, and a lab coat.
Core Application: The Suzuki-Miyaura Cross-Coupling Reaction
The primary application for 4-Bromo-3-fluorobenzeneboronic acid is in the Suzuki-Miyaura cross-coupling reaction. This powerful palladium-catalyzed reaction forms a carbon-carbon bond between the boronic acid and an aryl or vinyl halide, enabling the synthesis of complex biaryl and substituted aromatic compounds.[9][10] These structural motifs are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[11]
The fluorine and bromine substituents on the phenyl ring make this reagent particularly valuable. The fluorine atom can modulate the electronic properties and metabolic stability of a target molecule, a common strategy in drug design. The bromine atom serves as the reactive site for the coupling reaction.
Figure 1. Catalytic cycle of the Suzuki-Miyaura reaction, highlighting the activation of the boronic acid.
Exemplary Experimental Protocol: Suzuki-Miyaura Coupling
This section provides a representative protocol for the Suzuki-Miyaura coupling reaction using 4-Bromo-3-fluorobenzeneboronic acid. This protocol is adapted from general procedures and should be optimized for specific substrates.[12][13]
Objective: To synthesize a biaryl product by coupling 4-Bromo-3-fluorobenzeneboronic acid with a generic aryl bromide (e.g., 4-bromoanisole).
Materials:
-
4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol)
-
Aryl Halide (e.g., 4-bromoanisole) (1.0 mmol)
-
Palladium Catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄) (0.03 mmol)
-
Base (e.g., Potassium Phosphate, K₃PO₄) (3.0 mmol)
-
Solvent: 1,4-Dioxane (8 mL) and Deionized Water (2 mL)
-
Round-bottom flask, condenser, magnetic stirrer, and inert gas supply (Nitrogen or Argon)
Procedure:
-
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and condenser, add 4-Bromo-3-fluorobenzeneboronic acid, the aryl halide, and the base.
-
Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.
-
Solvent and Catalyst Addition: Add the 1,4-dioxane and deionized water via syringe. Sparge the mixture with the inert gas for 10-15 minutes. Finally, add the palladium catalyst to the mixture under a positive flow of inert gas.
-
Reaction: Heat the reaction mixture to 90°C and stir for 12 hours under the inert atmosphere. Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).
-
Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and then with brine.
-
Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.
Figure 2. General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
Conclusion
4-Bromo-3-fluorobenzeneboronic acid is a versatile and valuable reagent for synthetic chemists. Its utility in constructing complex molecular architectures, particularly through the Suzuki-Miyaura reaction, makes it an indispensable tool in the development of new pharmaceuticals and functional materials. Adherence to strict safety protocols is mandatory when handling this compound. The provided experimental framework serves as a starting point for its application in diverse synthetic challenges.
References
- 1. echemi.com [echemi.com]
- 2. 4-Bromo-3-fluorobenzeneboronic acid, 95% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
- 3. 4-Bromo-3-fluorobenzeneboronic acid, 95% | Fisher Scientific [fishersci.ca]
- 4. 4-Bromo-3-fluorobenzeneboronic acid - CAS:374790-97-3 - Sunway Pharm Ltd [3wpharm.com]
- 5. fishersci.com [fishersci.com]
- 6. downloads.ossila.com [downloads.ossila.com]
- 7. assets.thermofisher.com [assets.thermofisher.com]
- 8. chemicalbook.com [chemicalbook.com]
- 9. Suzuki Coupling [organic-chemistry.org]
- 10. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
- 11. nbinno.com [nbinno.com]
- 12. benchchem.com [benchchem.com]
- 13. youtube.com [youtube.com]
